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Compound Name:
chloride
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An In-depth Technical Guide to the Physicochemical Properties of 3-Ethoxybenzene-1-
sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Ethoxybenzene-1-sulfonyl chloride (CAS No. 69129-60-8) is an organosulfur compound of
interest in synthetic organic chemistry. As a sulfonyl chloride derivative, it serves as a key
intermediate for the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing
molecules, which are prevalent scaffolds in medicinal chemistry and materials science. This
document provides a comprehensive overview of its known and predicted physicochemical
properties, reactivity, and general experimental protocols relevant to its characterization. Due to
a lack of specific experimentally determined data in publicly available literature, properties of
the closely related analog, 3-methoxybenzenesulfonyl chloride, are provided for comparative
purposes.

Physicochemical Properties

The structural and identifying information for 3-Ethoxybenzene-1-sulfonyl chloride is well-
established. However, specific experimental data such as melting point, boiling point, and
density are not readily available in the surveyed literature. The table below summarizes the
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known identifiers and computed properties, along with experimental data for a closely related

analog for comparison.

3-Ethoxybenzene-1-

3-Methoxybenzenesulfonyl

Property . chloride (Analog for
sulfonyl chloride .
Comparison)
3-ethoxybenzenesulfonyl 3-methoxybenzenesulfonyl
IUPAC Name
chloride chloride[1]
3-Ethoxy-benzenesulfonyl _ _
Synonyms ) m-Anisolesulfonyl chloride[2]
chloride
CAS Number 69129-60-8[3] 10130-74-2[1]
Molecular Formula CsHoCIOsS[4] C7H7CIOsS[1]
Molecular Weight 220.67 g/mol 206.65 g/mol [1]

Monoisotopic Mass

219.9961 Daj4]

205.9804429 Da[1]

Clear pale yellow to pale

Appearance Data not available T

brownish liquid[2]
Boiling Point Data not available 158-159 °C at 20 mmHg[2]
Density Data not available 1.460 g/mL at 25 °C[5]

Predicted XLogP

2.0[4]

1.6[1]

CCOC1=CC(=CC=C1)S(=0)

COC1=CC(=CC=C1)S(=0)

SMILES
(=0)CI[4] (=0)CI[1]
InChl=1S/C8H9CIO3S/c1-2-
InChI=1S/C7H7CIO3S/c1-11-
12-7-4-3-5-8(6-
InChl 6-3-2-4-7(5-6)12(8,9)10/h2-
7)13(9,10)11/h3-
5H,1H3[5]
6H,2H2,1H3[4]
KRAMAYNJUAGJIC- JHIKSEKUZNJIKGO-
InChlKey

UHFFFAOYSA-N[4]

UHFFFAOYSA-N[5]

Reactivity and Stability
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3-Ethoxybenzene-1-sulfonyl chloride exhibits reactivity typical of aryl sulfonyl chlorides. The
sulfonyl chloride group is a potent electrophile, making the compound susceptible to
nucleophilic attack.

o Hydrolysis: It is expected to be moisture-sensitive, reacting with water to form the
corresponding 3-ethoxybenzenesulfonic acid and hydrochloric acid.[6] This necessitates
handling and storage under dry, inert conditions.

o Reaction with Amines: It readily reacts with primary and secondary amines to form stable
sulfonamides. This reaction is fundamental to the synthesis of many biologically active
molecules and forms the basis of the Hinsberg test for amine characterization.[7]

o Reaction with Alcohols: In the presence of a base (like pyridine), it reacts with alcohols to
yield sulfonate esters.

» Friedel-Crafts Reactions: As an electrophile, it can participate in Friedel-Crafts reactions with
arenes to form diaryl sulfones.

 Stability: The compound is combustible, and vapors may form explosive mixtures with air
upon intense heating.[6] It should be stored away from incompatible materials such as
bases, amines, and strong oxidizing agents.[4]

Nucleophiles
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Caption: Key reactivity pathways of 3-Ethoxybenzene-1-sulfonyl chloride.

Experimental Protocols

While specific experimental reports detailing the characterization of 3-Ethoxybenzene-1-
sulfonyl chloride are scarce, standard organic chemistry laboratory procedures are applicable
for determining its key physicochemical properties.

Synthesis via Diazotization of 3-Ethoxyaniline

A common route for the synthesis of aryl sulfonyl chlorides involves the diazotization of the
corresponding aniline followed by a copper-catalyzed reaction with sulfur dioxide and a chloride
source (Sandmeyer-type reaction).

o Diazotization: 3-Ethoxyaniline is dissolved in a cooled, aqueous solution of a strong acid
(e.g., HCI). A chilled aqueous solution of sodium nitrite is added dropwise while maintaining
the temperature below 5 °C.

 Sulfonylation: The resulting diazonium salt solution is then added slowly to a pre-saturated
solution of sulfur dioxide in a suitable solvent (e.g., acetic acid) containing a copper(l) or
copper(ll) chloride catalyst.

o Workup: The reaction is typically quenched by pouring it into ice water, leading to the
precipitation or separation of the crude sulfonyl chloride.

 Purification: The product is extracted with an organic solvent (e.g., diethyl ether or
dichloromethane), washed with water and brine, dried over an anhydrous salt (e.g., MgSOa),
and concentrated under reduced pressure. Final purification can be achieved by vacuum
distillation or chromatography.
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1. Diazotization
(NaNOz2, HCI, <5°C)
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3-Ethoxybenzene |
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diazonium chloride |

2. Sulfonylation
(SO2, CuCl2)
(Crude Product Mixture)

3. Extraction
(e.g., Diethyl Ether)

4. Purification
(e.g., Vacuum Distillation)

Final Product:
3-Ethoxybenzene-1-
sulfonyl chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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